Cas no 712273-58-0 (1,4,7,10,13-Pentaazacyclopentadecane, 1,4,7,10,13-pentaoctyl-)

• Product Name: 1,4,7,10,13-Pentaazacyclopentadecane, 1,4,7,10,13-pentaoctyl-
• CAS No: 712273-58-0
• MF: C₅₀H₁₀₅N₅
• MW: 776.402214765549
• CID: 545877
• PubChem ID: 71404691
• Update Time: 2025-04-19

1,4,7,10,13-Pentaazacyclopentadecane, 1,4,7,10,13-pentaoctyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13-Pentaazacyclopentadecane, 1,4,7,10,13-pentaoctyl-
• 1,4,7,10,13-pentaoctyl-1,4,7,10,13-pentazacyclopentadecane
• DTXSID30825521
• 1,4,7,10,13-PENTAOCTYL-1,4,7,10,13-PENTAAZACYCLOPENTADECANE
• 712273-58-0
• SCHEMBL18092753

• Inchi： 1S/C50H105N5/c1-6-11-16-21-26-31-36-51-41-43-52(37-32-27-22-17-12-7-2)45-47-54(39-34-29-24-19-14-9-4)49-50-55(40-35-30-25-20-15-10-5)48-46-53(44-42-51)38-33-28-23-18-13-8-3/h6-50H2,1-5H3
• InChI Key： YYAAFQBDQRCNBL-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCC)CCN(CCCCCCCC)CCN(CCCCCCCC)CCN(CCCCCCCC)CCN(CCCCCCCC)CC1

Computed Properties

• Exact Mass: 775.83765
• Monoisotopic Mass: 775.83699837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 55
• Rotatable Bond Count: 35
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.3
• Topological Polar Surface Area: 16.2Ų

Experimental Properties

• PSA: 16.2